Cas no 4253-76-3 (1,3-Propanediamine,N1-octadecyl-)

• Product Name: 1,3-Propanediamine,N1-octadecyl-
• CAS No: 4253-76-3
• MF: C₂₁H₄₆N₂
• MW: 326.603346347809
• CID: 329845
• PubChem ID: 77931
• Update Time: 2025-04-19

1,3-Propanediamine,N1-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-octadecyl-
• N'-octadecylpropane-1,3-diamine
• N-octadecylpropane-1,3-diamine
• 1,3-Propanediamine, N-octadecyl-
• DA 86
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-
• 4253-76-3
• EINECS 224-224-5
• 1,3-PROPANEDIAMINE, N1-OCTADECYL-
• N1-Octadecyl-1,3-propanediamine
• 39HN1J1N5T
• 3-(STEARYLAMINO)PROPYLAMINE
• n-stearyl-1,3-propanediamine
• UNII-39HN1J1N5T
• DXYUWQFEDOQSQY-UHFFFAOYSA-N
• Duomeen o
• n-octadecyl-1,3-propylenediamine
• 3-(OCTADECYLAMINO)PROPYLAMINE
• DTXSID20195321
• SCHEMBL239270
• Q27256906
• NS00022181
• N~1~-octadecyl-1,3-propanediamine
• N-octadecyl propane-1,3 diamine
• N-STEARYLTRIMETHYLENEDIAMINE
• N1-Octadecylpropane-1,3-diamine
• n-octadecyl-1,3-propanediamine
• stearylaminopropylamine
• AI3-28243
• n-stearyl-1,3-diaminopropane
• 1,3-Propanediamine, N-octadecyl-, dihydrochloride
• n-octadecyltrimethylenediamine
• Octadecyliminipropylamine

• Inchi： 1S/C21H46N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22/h23H,2-22H2,1H3
• InChI Key： DXYUWQFEDOQSQY-UHFFFAOYSA-N
• SMILES： N(CCCN)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 326.36638
• Monoisotopic Mass: 326.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 8

Experimental Properties

• Density: 0.842
• Boiling Point: 413.7°Cat760mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.461
• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines